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Compound of Interest

Compound Name: Remazol marine blue

Cat. No.: B13409264 Get Quote

Remazol Marine Blue: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

analytical methodologies for Remazol Marine Blue, a widely used reactive dye. This document

is intended to serve as a comprehensive resource for professionals in research and

development.

Chemical Structure and Properties
Remazol Marine Blue, also known as C.I. Reactive Blue 203, is a multifunctional azo reactive

dye. Its chemical structure is characterized by the presence of two vinyl sulfone groups, which

are the reactive moieties that form covalent bonds with the hydroxyl groups of cellulosic fibers,

such as cotton. This covalent bonding results in excellent wash fastness.

The systematic chemical name for Remazol Marine Blue is Tetrasodium-4-amino-6-[2,5-

dimethoxy-4-(2-sulfoxyethylsulfonyl) phenylazo] -5-hydroxy-3-(4-(2-(sulfoxyethylsulfonyl)

phenylazo)naphtalene-2,7-disulfonate.

Chemical Structure Diagram:

Caption: Chemical structure of Remazol Marine Blue.
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Property Value Reference

Molecular Formula C28H29N5O21S6.4Na [1]

Molecular Weight 1051.87 g/mol [2]

CAS Number 84229-70-9 [2]

Class Azo Dye [3]

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the removal of

Remazol Marine Blue from aqueous solutions.

Table 1: Optimal Conditions for Reactive Blue 203 Removal

Method Parameter Optimal Value
Maximum
Removal (%)

Reference

UV Irradiation pH 13 95 [4]

Contact Time 15 min [4]

Ferrate(VI)

Oxidation
pH 1 85 [4]

Temperature 50°C [4]

Adsorption on

MgO

Nanoparticles

pH 13 94 [4]

Adsorption on

TiO2-P25
pH 3 - [5]

Adsorbent Dose 0.125 g / 25 mL [5]

Contact Time 180 min [5]

Table 2: Toxicological Data for Reactive Blue 203
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Organism Endpoint Value Reference

Danio rerio (Zebrafish)

Embryos
LC50 (96 h) 278.32 mg/L [6]

Experimental Protocols
This section details the methodologies for the analysis and degradation of Remazol Marine
Blue.

Spectrophotometric Analysis
This protocol describes the determination of Remazol Marine Blue concentration in a solution

using a UV-Vis spectrophotometer.

Materials:

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Remazol Marine Blue stock solution (e.g., 1000 mg/L)

Deionized water

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of Remazol
Marine Blue (e.g., 5, 10, 20, 30, 40, 50 mg/L) by diluting the stock solution with deionized

water.

Wavelength of Maximum Absorbance (λmax) Determination: Scan a standard solution of

Remazol Marine Blue across the visible spectrum (typically 400-800 nm) to determine the

wavelength of maximum absorbance. For Remazol Marine Blue, the λmax is approximately

631 nm.[7]
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Calibration Curve: Measure the absorbance of each standard solution at the determined

λmax. Plot a graph of absorbance versus concentration. The resulting linear plot is the

calibration curve.

Sample Measurement: Measure the absorbance of the unknown sample at the λmax.

Concentration Determination: Determine the concentration of the unknown sample by

interpolating its absorbance value on the calibration curve.

High-Performance Liquid Chromatography (HPLC)
This protocol provides a general method for the separation and quantification of Remazol
Marine Blue. The specific conditions may need to be optimized for different sample matrices.

Instrumentation:

HPLC system with a UV-Vis or Diode Array Detector (DAD)

Reversed-phase C18 column

Mobile phase solvents (e.g., acetonitrile, water)

Buffer (e.g., ammonium acetate)

Procedure:

Mobile Phase Preparation: Prepare the mobile phase, for example, a gradient of acetonitrile

and water with a buffer. A typical starting point could be a gradient from 10% to 90%

acetonitrile over 30 minutes.

Sample Preparation:

Aqueous Samples: Filter the sample through a 0.45 µm syringe filter before injection.

Textile Effluent: Pre-treatment may be necessary to remove interfering substances. This

can include solid-phase extraction (SPE) or liquid-liquid extraction.

Chromatographic Conditions:
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Column: Standard C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: Monitor the absorbance at the λmax of Remazol Marine Blue (around 631

nm).

Analysis: Inject the prepared sample and standards. Identify the Remazol Marine Blue peak

based on its retention time compared to a standard. Quantify the concentration using a

calibration curve generated from the peak areas of the standards.

Fourier-Transform Infrared Spectroscopy (FTIR)
This protocol describes the preparation of a solid sample of Remazol Marine Blue for FTIR

analysis using the KBr pellet method.

Materials:

FTIR Spectrometer

Agate mortar and pestle

KBr press and pellet die

Potassium bromide (KBr), spectroscopy grade, dried.

Remazol Marine Blue, solid powder

Procedure:

Sample Grinding: Grind a small amount (1-2 mg) of the Remazol Marine Blue sample to a

fine powder using the agate mortar and pestle.

Mixing with KBr: Add approximately 100-200 mg of dry KBr powder to the mortar and mix

thoroughly with the ground sample.
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Pellet Formation: Transfer the mixture to the pellet die and press it under high pressure to

form a transparent or semi-transparent pellet.

Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the

spectrum.

Degradation Studies
The following workflow outlines a general procedure for studying the degradation of Remazol
Marine Blue.

Prepare Remazol Marine Blue Solution
(Known Concentration)

Choose Degradation Method
(e.g., UV, Oxidation, Adsorption)

Set Experimental Parameters
(pH, Temp, Catalyst Dose, etc.)

Initiate Degradation Reaction

Collect Samples at
Different Time Intervals

Analyze Samples
(UV-Vis or HPLC)

Calculate Degradation Efficiency Analyze Degradation Products
(Optional - e.g., GC-MS, LC-MS)
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Click to download full resolution via product page

Caption: General workflow for a degradation study of Remazol Marine Blue.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate logical relationships and workflows relevant to the study of

Remazol Marine Blue.

Sample Analysis Workflow

Aqueous Sample
(Containing Remazol Marine Blue)

Spectrophotometric Analysis
(UV-Vis)

Chromatographic Analysis
(HPLC)

Structural Analysis
(FTIR)

Concentration Data Purity & Degradation Products Functional Groups

Click to download full resolution via product page

Caption: Workflow for the analysis of a sample containing Remazol Marine Blue.

This technical guide provides a foundational understanding of Remazol Marine Blue. For

specific applications, further optimization of the described protocols may be necessary. It is

recommended to consult the original research papers cited for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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